2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C23H25N3O2S/c1-17-5-9-19(10-6-17)26-21(18-7-11-20(28-2)12-8-18)15-24-23(26)29-16-22(27)25-13-3-4-14-25/h5-12,15H,3-4,13-14,16H2,1-2H3
• InChI Key: DVGDTGKPWXSKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)N3CCCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H25N3O2S
• Molecular Weight: 407.5 g/mol

Description

2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H25N3O2S and its molecular weight is 407.53. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Conducting Polymers Synthesis

Research by Pandule et al. (2014) delves into the synthesis of conducting polymers based on 2,5-di(thiophen-2-yl)-1H-pyrrole derivatives. These polymers were synthesized through chemical and electrochemical polymerization methods. The study emphasizes the impact of substituents on polymer properties, such as electrical conductivity and thermal stability, which are crucial for their application in electronic devices. This research exemplifies the potential of complex organic compounds, similar to the one , in the development of new materials with desirable electrical and thermal properties (Pandule et al., 2014).

Low-Cost Emitters with Large Stokes' Shift

Volpi et al. (2017) reported on the one-pot synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, showcasing their application as low-cost emitters with significant Stokes' shifts. These compounds, characterized by spectroscopic and crystallographic techniques, demonstrate varied optical properties based on their chemical structure, indicating the versatility of imidazole derivatives in optical applications. Such findings suggest the broader utility of complex organic molecules in creating efficient, cost-effective materials for optical devices (Volpi et al., 2017).

Drug Design and Medicinal Chemistry

Ostrovskyi et al. (2011) explored the synthesis of imidazo(4,5-b)pyridines (1-desazapurines) from 5-amino-1H-imidazoles and 3-methoxalylchromone, highlighting the relevance of these compounds as purine isosteres in drug design. This research underscores the potential of specific imidazole derivatives as building blocks in creating pharmacophores for medicinal chemistry applications, reinforcing the importance of detailed chemical synthesis studies in the discovery and development of new drugs (Ostrovskyi et al., 2011).